Cas no 100389-80-8 (2-Butenamide, N-(2-phenylethyl)-)

2-Butenamide, N-(2-phenylethyl)- structure
100389-80-8 structure
Product Name:2-Butenamide, N-(2-phenylethyl)-
CAS No:100389-80-8
MF:C12H15NO
MW:189.253603219986
CID:1126784
Update Time:2024-07-27

2-Butenamide, N-(2-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Butenamide, N-(2-phenylethyl)-
    • Inchi: 1S/C12H15NO/c1-2-6-12(14)13-10-9-11-7-4-3-5-8-11/h2-8H,9-10H2,1H3,(H,13,14)
    • InChI Key: KABVDEVMZWSSRL-UHFFFAOYSA-N
    • SMILES: C(NCCC1=CC=CC=C1)(=O)C=CC

Computed Properties

  • Exact Mass: 189.11545

Experimental Properties

  • Density: 1.007±0.06 g/cm3(Predicted)
  • Boiling Point: 376.7±25.0 °C(Predicted)
  • PSA: 29.1
  • pka: 15.19±0.46(Predicted)
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